Cas no 2153422-68-3 (3-{(tert-butoxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid
• CAS No: 2153422-68-3
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 5892887
• PubChem ID: 165531389
• Update Time: 2025-05-24

3-{(tert-butoxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid
• EN300-1285786
• 3-{[(tert-butoxy)carbonyl]amino}-3-(1,2-thiazol-4-yl)propanoic acid
• 2153422-68-3

• Inchi： 1S/C11H16N2O4S/c1-11(2,3)17-10(16)13-8(4-9(14)15)7-5-12-18-6-7/h5-6,8H,4H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： WERLPCBLFOKARJ-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.08307817g/mol
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid

3-{(tert-butoxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid

The compound 3-{(tert-butoxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid (CAS No. 2153422-68-3) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a tert-butoxy carbonyl amino group with a 1,2-thiazole ring, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The 1,2-thiazole ring is known for its ability to act as a bioisostere, providing structural diversity and enhancing the pharmacokinetic properties of drugs. Researchers have explored the use of this compound in the synthesis of peptide-based drugs, where its tert-butoxy carbonyl amino group plays a critical role in controlling the reactivity and stability of the molecule during synthesis.

In addition to its pharmaceutical applications, 3-{(tert-butoxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid has shown promise in the field of materials science. Its ability to form stable amide bonds makes it an ideal candidate for the development of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated that this compound can be used to create materials with enhanced mechanical properties and thermal stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the tert-butoxy carbonyl amino group through a nucleophilic substitution reaction and the subsequent coupling with the 1,2-thiazole ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards.

One of the most exciting developments involving this compound is its use in drug delivery systems. Scientists have investigated its potential as a carrier for hydrophobic drugs, leveraging its ability to form self-assembled structures in aqueous environments. These studies have shown that 3-{(tert-butoxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid can significantly improve drug solubility and bioavailability, making it a valuable tool in modern drug delivery research.

Furthermore, this compound has been utilized in the development of sensors and biosensors due to its unique electronic properties. The presence of the 1,2-thiazole ring allows for efficient electron transfer, enabling the creation of highly sensitive devices for detecting various analytes. Recent breakthroughs in this area have demonstrated its potential in detecting heavy metal ions and other environmental pollutants.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid (CAS No. 2153422-68-3) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and sensor technology. Its unique structure and versatile functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these fields. As ongoing research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.